1-Ethyl-2-methyl-5,6-diphenyl-1H-imidazo[4,5-b]pyrazine

• CAS RN: 57038-64-9
• Molecular Formula: C20H18N4
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 3-ethyl-2-methyl-5,6-diphenylimidazo[4,5-b]pyrazine
• InChI: InChI=1S/C20H18N4/c1-3-24-14(2)21-19-20(24)23-18(16-12-8-5-9-13-16)17(22-19)15-10-6-4-7-11-15/h4-13H,3H2,1-2H3
• InChI Key: DQQGOECKPSCVFS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC2=NC(=C(N=C21)C3=CC=CC=C3)C4=CC=CC=C4)C

Description

1-Ethyl-2-methyl-5,6-diphenyl-1H-imidazo[4,5-b]pyrazine is a useful research compound. Its molecular formula is C20H18N4 and its molecular weight is 314.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloro-3-ethylamino-5,6-diphenylpyrazine, (3.10 g, 0.01 moles) is dissolved in benzene (50 ml) and then triethylamine (1.29 g, 0.013 moles) and acetyl chloride (1.00 g, 0.013 moles) are added. The solution is refluxed 41/2 hours, cooled to 15° C and filtrate. The filtrate is diluted with ethanol (3 ml), warmed briefly at 50° C and then all volatile materials evaporated. The resultant brown oil is treated with liquid ammonia (17 g) in ethanol (60 ml) in a bomb at 165° C for 12 hours. The solution is diluted with water (200 ml), cooled and the yellow precipitate filtered off. The solid is triturated with boiling 50% aqueous methanol, filtered, and the filtrate chilled. The product is collected by filtration. Yield 0.45 g (14%). It is recrystallized from benzene-heptane, m.p. 178.5°-180° C.